Cas no 2172452-97-8 (5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172452-97-8
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6266731
• PubChem ID: 165597243
• Update Time: 2025-10-28

5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594194
• 2172452-97-8

• Inchi： 1S/C11H18N4O2/c1-11(2,17)6-15-8(5-7-3-4-7)9(10(12)16)13-14-15/h7,17H,3-6H2,1-2H3,(H2,12,16)
• InChI Key： SKZMDWJJTLFSQG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C(=C(C(N)=O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų

Additional information on 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172452-97-8)

5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 2172452-97-8, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a cyclopropylmethyl group and a 2-hydroxy-2-methylpropyl side chain in its structure contributes to its distinct chemical profile, making it a valuable candidate for further investigation in drug discovery and development.

The 1H-1,2,3-triazole-4-carboxamide moiety is particularly noteworthy, as it introduces a carboxamide functional group that can interact with biological targets in multiple ways. This functionality is often exploited in medicinal chemistry to enhance binding affinity and selectivity. The combination of these structural elements suggests that 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide may exhibit properties that are advantageous for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide have been analyzed using various algorithms to identify potential interactions with biological receptors and enzymes. These studies indicate that the compound may possess inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

In addition to its potential therapeutic applications, the synthesis of 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide has been optimized to improve yield and purity. Modern synthetic methodologies have been employed to streamline the production process, ensuring that the compound can be produced on a scalable basis for further research and development. The synthesis involves multi-step reactions that highlight the versatility of triazole-based compounds in medicinal chemistry.

The pharmacokinetic properties of 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide are also of great interest. Studies have shown that the compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for its absorption and distribution in the body. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, indicating its potential for safe use in humans.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Researchers are particularly interested in exploring its efficacy in treating conditions characterized by excessive inflammation or immune response. The triazole core structure is known to be bioisosteric with other heterocyclic systems that have demonstrated therapeutic benefits, suggesting that 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide may offer similar advantages.

As our understanding of biological pathways continues to expand, so does the potential for discovering new therapeutic agents derived from existing chemical scaffolds. The unique combination of structural features in 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide makes it an attractive candidate for further exploration. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the process of identifying new drug candidates.

The future prospects for 5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide are promising. Ongoing studies aim to elucidate its mechanism of action and evaluate its efficacy in preclinical models. If these initial findings are positive, the compound could progress into clinical trials and eventually become a valuable addition to therapeutic options available for patients worldwide.

In conclusion,5-(cyclopropylmethyl)-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172452-97-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As scientists continue to uncover new insights into disease mechanisms and therapeutic strategies, this compound holds great promise for improving human health.